2-{2,4-dichloro-5-(2-methoxyethoxy)[(4-methoxyphenyl)sulfonyl]anilino}-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[2,4-dichloro-5-(2-methoxyethoxy)-N-(4-methoxyphenyl)sulfonylanilino]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C25H23Cl2F3N2O6S/c1-36-10-11-38-23-14-22(20(26)13-21(23)27)32(39(34,35)19-8-6-18(37-2)7-9-19)15-24(33)31-17-5-3-4-16(12-17)25(28,29)30/h3-9,12-14H,10-11,15H2,1-2H3,(H,31,33)
• InChI Key: OWRGUFCFPCQOBC-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C(C(=C1)N(CC(=O)NC2=CC=CC(=C2)C(F)(F)F)S(=O)(=O)C3=CC=C(C=C3)OC)Cl)Cl
• Molecular Formula: C25H23Cl2F3N2O6S
• Molecular Weight: 607.4 g/mol

Description

The compound “2-{2,4-dichloro-5-(2-methoxyethoxy)[(4-methoxyphenyl)sulfonyl]anilino}-N-[3-(trifluoromethyl)phenyl]acetamide” is a chemical with the molecular formula C25H23Cl2F3N2O6S. It is a complex organic compound that contains several functional groups, including an acetamide group, a sulfonyl group, and a trifluoromethyl group.

Molecular Structure Analysis

The molecular structure of this compound is determined by its molecular formula, C25H23Cl2F3N2O6S. This formula indicates that the compound contains 25 carbon atoms, 23 hydrogen atoms, 2 chlorine atoms, 3 fluorine atoms, 2 nitrogen atoms, 6 oxygen atoms, and 1 sulfur atom. The presence of these different atoms and the bonds between them define the molecular structure of the compound.

Scientific Research Applications

Anti-Inflammatory Properties

• The compound exhibits anti-inflammatory effects by modulating specific pathways involved in inflammation. .

Cancer Research

• Studies suggest that this compound may inhibit cancer cell growth. .

Cardiovascular Health

• Researchers have investigated its impact on cardiovascular health. The compound may influence lipid metabolism, vascular function, and blood pressure regulation. .

Neuroprotection

• Some studies indicate that this compound possesses neuroprotective properties. .

Antimicrobial Activity

• Preliminary research suggests that the compound exhibits antimicrobial effects against certain bacteria and fungi. .

Drug Delivery Systems

• Due to its solubility and stability, this compound has been investigated for drug delivery applications. .

Future Directions

The future directions for research on this compound could include further studies to determine its physical and chemical properties, synthesis methods, and potential applications. This could involve experimental studies to measure its properties, computational studies to predict its behavior, and applied research to explore its potential uses.